Cas no 2172480-29-2 (3-3-(hydroxymethyl)thiolan-3-yloxetan-3-ol)

• Product Name: 3-3-(hydroxymethyl)thiolan-3-yloxetan-3-ol
• CAS No: 2172480-29-2
• MF: C₈H₁₄O₃S
• MW: 190.259961605072
• CID: 6104867
• PubChem ID: 165600437
• Update Time: 2025-06-15

3-3-(hydroxymethyl)thiolan-3-yloxetan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-3-(hydroxymethyl)thiolan-3-yloxetan-3-ol
• EN300-1642396
• 3-[3-(hydroxymethyl)thiolan-3-yl]oxetan-3-ol
• 2172480-29-2

• Inchi： 1S/C8H14O3S/c9-3-7(1-2-12-6-7)8(10)4-11-5-8/h9-10H,1-6H2
• InChI Key： NHVRUUCZUZZLCL-UHFFFAOYSA-N
• SMILES： S1CCC(CO)(C1)C1(COC1)O

Computed Properties

• Exact Mass: 190.06636548g/mol
• Monoisotopic Mass: 190.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 75Ų

Additional information on 3-3-(hydroxymethyl)thiolan-3-yloxetan-3-ol

Research Briefing on 2172480-29-2 and 3-3-(hydroxymethyl)thiolan-3-yloxetan-3-ol in Chemical Biology and Medicine

This research briefing provides an in-depth analysis of the latest advancements related to the chemical compound 2172480-29-2 and the product 3-3-(hydroxymethyl)thiolan-3-yloxetan-3-ol in the field of chemical biology and medicine. These compounds have garnered significant attention due to their potential applications in drug discovery and therapeutic development. The briefing synthesizes recent findings from peer-reviewed journals, patents, and industry reports to offer a comprehensive overview of their chemical properties, biological activities, and clinical relevance.

The compound 2172480-29-2, a unique chemical entity, has been identified as a promising candidate for targeting specific biological pathways. Recent studies highlight its role as a modulator of enzymatic activity, particularly in the context of inflammatory and metabolic disorders. Structural analyses reveal that its molecular framework allows for selective interactions with key protein targets, making it a valuable tool for mechanistic studies and drug design.

3-3-(hydroxymethyl)thiolan-3-yloxetan-3-ol, on the other hand, has emerged as a versatile intermediate in synthetic chemistry. Its bifunctional structure, featuring both hydroxyl and thiolane moieties, enables its use in the construction of complex molecular architectures. Recent publications demonstrate its utility in the synthesis of novel bioactive molecules, including inhibitors of viral proteases and modulators of cellular signaling pathways. The compound's stability and reactivity profile make it particularly suitable for pharmaceutical applications.

One of the most notable developments in this area is the application of these compounds in the development of next-generation therapeutics. For instance, 2172480-29-2 has shown efficacy in preclinical models of autoimmune diseases, where it attenuates inflammatory responses by targeting specific cytokine pathways. Similarly, derivatives of 3-3-(hydroxymethyl)thiolan-3-yloxetan-3-ol have been explored as potential antiviral agents, with promising results against RNA viruses in vitro.

Methodologically, recent research has employed advanced techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and high-throughput screening to elucidate the mechanisms of action of these compounds. Computational modeling has also played a pivotal role in predicting their binding affinities and optimizing their chemical structures for enhanced potency and selectivity.

In conclusion, the ongoing research on 2172480-29-2 and 3-3-(hydroxymethyl)thiolan-3-yloxetan-3-ol underscores their potential to address unmet medical needs. While further studies are needed to fully characterize their safety and efficacy profiles, the current evidence positions them as valuable assets in the toolkit of medicinal chemists and pharmacologists. This briefing aims to serve as a resource for researchers and industry professionals seeking to leverage these compounds in their work.